Cas no 1022658-35-0 (Pyridine, 3-methyl-5-(methylthio)-)

• Product Name: Pyridine, 3-methyl-5-(methylthio)-
• CAS No: 1022658-35-0
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD28334815
• CID: 4781770
• PubChem ID: 311761
• Update Time: 2025-10-23

Pyridine, 3-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-methyl-5-(methylthio)-

• MDL： MFCD28334815
• Inchi： 1S/C7H9NS/c1-6-3-7(9-2)5-8-4-6/h3-5H,1-2H3
• InChI Key： HQPONQYZKJORBZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(C)=C1

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Pyridine, 3-methyl-5-(methylthio)-

Pyridine, 3-methyl-5-(methylthio)- (CAS No. 1022658-35-0): An Overview of a Versatile Heterocyclic Compound

Pyridine, 3-methyl-5-(methylthio)- (CAS No. 1022658-35-0) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in various areas, including drug discovery and synthetic chemistry.

The molecular structure of Pyridine, 3-methyl-5-(methylthio)- consists of a pyridine ring substituted with a methyl group at the 3-position and a methylthio group at the 5-position. The presence of these substituents imparts distinct chemical properties and reactivity to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Pyridine, 3-methyl-5-(methylthio)- in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that Pyridine, 3-methyl-5-(methylthio)- could serve as a lead compound for the design of new drugs targeting various diseases.

In addition to its biological applications, Pyridine, 3-methyl-5-(methylthio)- has been utilized in the synthesis of complex organic molecules. Its reactivity and stability make it an attractive starting material for multi-step synthetic routes. A notable example is its use in the preparation of bioactive natural products, where it serves as a key intermediate in the construction of intricate molecular frameworks.

The physical and chemical properties of Pyridine, 3-methyl-5-(methylthio)- have been extensively studied. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. The compound exhibits strong basicity due to the nitrogen atom in the pyridine ring, which can participate in various acid-base reactions.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been employed to elucidate the structure and behavior of Pyridine, 3-methyl-5-(methylthio)-. These methods provide valuable insights into its electronic properties and interactions with other molecules. For instance, NMR spectroscopy has revealed distinct chemical shifts for the protons attached to the pyridine ring and the substituents, which can be used to monitor reaction progress and product formation.

The synthesis of Pyridine, 3-methyl-5-(methylthio)- has been optimized using various methodologies. One common approach involves the reaction of 3-methylpyridine with methyl mercaptan in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In the context of medicinal chemistry, Pyridine, 3-methyl-5-(methylthio)- has shown promise as a scaffold for drug design. Its ability to form stable complexes with metal ions has led to its use in metallo-drug development. For example, complexes formed with copper or zinc ions have demonstrated enhanced biological activity compared to their free ligand counterparts. This property is particularly useful in designing drugs that target specific metalloenzymes involved in disease pathways.

Clinical trials involving derivatives of Pyridine, 3-methyl-5-(methylthio)- are currently underway to evaluate their safety and efficacy. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and low toxicity levels. These findings are encouraging and suggest that further clinical evaluation is warranted.

Beyond its pharmaceutical applications, Pyridine, 3-methyl-5-(methylthio)- has found use in other industries such as agriculture and materials science. In agriculture, it has been investigated as a potential fungicide due to its ability to inhibit fungal growth. In materials science, it has been incorporated into polymer formulations to enhance their mechanical properties and thermal stability.

The environmental impact of Pyridine, 3-methyl-5-(methylthio)- is an important consideration for its industrial use. Studies have shown that it degrades rapidly under natural conditions through biodegradation processes. This rapid degradation minimizes its persistence in the environment and reduces potential ecological risks.

In conclusion, Pyridine, 3-methyl-5-(methylthio)- (CAS No. 1022658-35-0) is a versatile heterocyclic compound with a wide range of applications in chemistry and related fields. Its unique structural features and chemical properties make it an invaluable tool for researchers working on drug discovery, synthetic chemistry, and materials science. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow further in the coming years.